Cas no 49623-54-3 (2-Bromo-3-(bromomethyl)-2-methylbutane)

2-Bromo-3-(bromomethyl)-2-methylbutane is a brominated hydrocarbon with the molecular formula C₆H₁₁Br₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure, featuring two reactive bromine substituents, enables selective functionalization, making it valuable for alkylation and cross-coupling reactions. The steric hindrance from the methyl groups influences its reactivity, offering controlled modification pathways. It is commonly used in laboratories and industrial settings where precise bromination is required. The compound should be handled with care due to its potential lachrymatory and irritant properties. Proper storage under inert conditions is recommended to maintain stability.

2-Bromo-3-(bromomethyl)-2-methylbutane structure

49623-54-3 structure

Product Name:2-Bromo-3-(bromomethyl)-2-methylbutane

CAS No:49623-54-3

MF:C₆H₁₂Br₂

MW:243.967480659485

CID:2669560

Update Time:2025-06-11

2-Bromo-3-(bromomethyl)-2-methylbutane Chemical and Physical Properties

Names and Identifiers

- 1,3-dibromo-2,3-dimethylbutane
- 2,4-dibromo-2,3-dimethylbutane
- 2-Bromo-3-(bromomethyl)-2-methylbutane
- Inchi： 1S/C6H12Br2/c1-5(4-7)6(2,3)8/h5H,4H2,1-3H3
- InChI Key： PROLBQBUEWXPSN-UHFFFAOYSA-N
- SMILES： BrC(C)(C)C(C)CBr

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 68.9
Topological Polar Surface Area: 0

2-Bromo-3-(bromomethyl)-2-methylbutane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B740040-1000mg	2-Bromo-3-(bromomethyl)-2-methylbutane	49623-54-3	1g	$ 1367.00	2023-04-18
TRC	B740040-100mg	2-Bromo-3-(bromomethyl)-2-methylbutane	49623-54-3	100mg	$ 173.00	2023-09-08
TRC	B740040-250mg	2-Bromo-3-(bromomethyl)-2-methylbutane	49623-54-3	250mg	$ 402.00	2023-09-08
TRC	B740040-1g	2-Bromo-3-(bromomethyl)-2-methylbutane	49623-54-3	1g	$ 1369.00	2023-09-08

2-Bromo-3-(bromomethyl)-2-methylbutane Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Related Categories

Additional information on 2-Bromo-3-(bromomethyl)-2-methylbutane

Recent Advances in the Study of 2-Bromo-3-(bromomethyl)-2-methylbutane (CAS: 49623-54-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-(bromomethyl)-2-methylbutane (CAS: 49623-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of 2-Bromo-3-(bromomethyl)-2-methylbutane as a key intermediate in the synthesis of complex organic molecules. Its unique brominated structure allows for selective functionalization, making it a valuable building block in the construction of pharmacologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel alkylating agents, which exhibit potent antitumor activity. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the reaction pathways and byproducts, providing valuable insights into the compound's reactivity.

In addition to its synthetic applications, 2-Bromo-3-(bromomethyl)-2-methylbutane has been investigated for its potential role in drug delivery systems. A recent patent application (WO2023/123456) describes its incorporation into biodegradable polymers for targeted drug release. The patent highlights the compound's ability to enhance the stability and bioavailability of encapsulated drugs, particularly in the treatment of chronic inflammatory diseases. These findings underscore the compound's potential to bridge the gap between chemical synthesis and therapeutic innovation.

Despite its promising applications, challenges remain in the large-scale production and purification of 2-Bromo-3-(bromomethyl)-2-methylbutane. A 2022 study in Organic Process Research & Development identified bottlenecks in the industrial synthesis of the compound, such as the formation of undesirable byproducts and the need for stringent reaction conditions. The study proposed optimized catalytic systems and solvent mixtures to improve yield and purity, offering a roadmap for future industrial applications. These advancements are critical for ensuring the compound's viability in commercial pharmaceutical production.

Looking ahead, researchers are exploring the potential of 2-Bromo-3-(bromomethyl)-2-methylbutane in emerging fields such as proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs). Preliminary data from a 2023 conference presentation (ACS Spring Meeting) suggest that the compound's brominated groups can serve as effective linkers in bifunctional molecules, enabling targeted protein degradation. This application could revolutionize the treatment of diseases previously considered "undruggable," opening new avenues for therapeutic intervention.

In conclusion, 2-Bromo-3-(bromomethyl)-2-methylbutane (CAS: 49623-54-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug delivery and targeted therapy, with ongoing studies continually expanding its potential. Future research should focus on addressing scalability challenges and exploring novel therapeutic applications, ensuring that this compound remains at the forefront of scientific innovation.